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Compound of Interest

Compound Name: JPL

Cat. No.: B12372427

At a facility like JPL, the responsibility for proper waste management is shared. Laboratory
personnel are responsible for the initial and correct identification, segregation, and containment
of hazardous waste. The JPL Environmental Affairs Program Office (EAPO) and Occupational
Safety Program Office then manage the collection, storage, and ultimate disposal of this waste
in compliance with federal, state, and local regulations.[1][2]

Chemical Hazardous Waste Procedures

The first step in waste disposal is determining if a material is a hazardous waste. According to
the EPA, hazardous waste can be ignitable, corrosive, reactive, or toxic. California has more
stringent regulations, and a list of "Acutely Hazardous Wastes" and "Extremely Hazardous
Wastes" is available for reference.[1][3]

Step-by-Step Chemical Waste Disposal Protocol:

o Container Selection: Choose a container that is compatible with the chemical waste. For
instance, do not store corrosive materials in metal containers. When possible, plastic
containers are preferred over glass to minimize the risk of breakage. The container must
have a tight-fitting lid and be leak-proof.[4]

o Waste Segregation: Never mix incompatible types of waste in the same container to prevent
chemical reactions and simplify disposal.[4] Store containers of incompatible waste
separately, using secondary containment trays.[4]

o Labeling: Each container of hazardous waste must be properly labeled. At JPL, this requires
a form generated by the JPL Hazardous Waste Generator Tool or JPL form 2799.[5] The
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label must include the words "Hazardous Waste," the full chemical names of the contents (no
formulas or abbreviations), the type of hazard (e.g., flammable, corrosive), and the date the
container becomes full.[5]

o Accumulation: Store hazardous waste in a designated "Satellite Accumulation Area" (SAA)
within or near the lab where it is generated.[4] Containers must be kept closed except when
adding waste.

e Requesting Pickup: Arrangements for all hazardous waste pickup must be completed by the
EAPO.[5] Once a container is full, it must be removed from the SAA within three days.
Partially filled containers can remain in the SAA for up to one year.

Empty Container Disposal

The proper disposal of empty chemical containers depends on their prior contents. An "Empty
Container Decision Tree" is a common tool used to guide this process.[1][3] Generally,
containers that held acutely hazardous materials must be disposed of as hazardous waste.
Other containers may be triple-rinsed (with the rinsate collected as hazardous waste), defaced,
and then disposed of as non-hazardous waste or recycled.

Biohazardous Waste Disposal

Biohazardous waste includes materials contaminated with infectious agents, human or animal
tissues, and recombinant DNA. These materials require specific handling and disposal
procedures to prevent health risks.

o Sharps: Needles, scalpels, and other contaminated sharp objects must be disposed of in
designated, puncture-resistant sharps containers.

e Solid Waste: Other contaminated solid waste is typically collected in red biohazard bags.

« Decontamination: Most biohazardous waste must be decontaminated, often by autoclaving,
before final disposal.

The Caltech EH&S Office manages the disposal of all biohazardous waste.[1]

Chemical Spill Response
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In the event of a chemical spill, the immediate priority is to ensure personnel safety and assess
the risk.

Emergency Spill Procedures:

o Alert others in the area.

« If the spill is large, highly toxic, or flammable, evacuate the area and call the JPL emergency
number.

« If safe to do so, confine the spill area.

» Provide emergency responders with as much information as possible about the spilled
material.[6]

Non-Emergency Spill Cleanup:

o Alert others in the vicinity.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[6]

¢ Neutralize acids or bases if applicable and safe to do so.
o Absorb the spill with a suitable absorbent material.

o Collect all contaminated materials (absorbent, gloves, etc.) and place them in a designated
hazardous waste container.

o Dispose of the contaminated material as hazardous waste.[6]

Quantitative Data Summary

While specific quantitative limits for JPL are not publicly available, the following table provides
common guidelines found in laboratory safety protocols.
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Parameter Guideline Source Type

. ) < 55 gallons of hazardous
Satellite Accumulation Area

o waste or 1 quart of acutely General Best Practice
(SAA) Volume Limit

hazardous waste

Time Limit for Full Containers

) 3 days General Best Practice
in SAA

Time Limit for Partially Full ]
] ] 1 year General Best Practice
Containers in SAA

pH Range for Drain Disposal (if  Prohibited for hazardous )
] ) General Best Practice
permitted) chemicals

Experimental Protocols

Detailed experimental protocols for waste characterization are not provided in the general
safety documents. These analyses are typically performed by the environmental health and
safety department or a certified external laboratory to comply with disposal facility
requirements.

Visualizing Disposal Workflows

The following diagrams illustrate the logical flow of waste disposal and emergency response
procedures based on the gathered information.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Laboratory Personnel Actions

Waste Generated

Determine Waste Type
(Hazardous vs. Non-Hazardous)

l—(azardous

Select Compatible
Container

:

Segregate Incompatible
Wastes

:

Label Container with
JPL Hazardous Waste Tag

:

Store in Satellite
Accumulation Area (SAA)

:

Request Pickup from EAPO
When Container is Full

EAPO vActions

EAPO Collects Waste
from SAA

:

Transport to Treatment,

Storage, and Disposal Facility

Click to download full resolution via product page

Caption: General workflow for the disposal of chemical hazardous waste in a laboratory setting.
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Caption: Decision workflow for responding to a chemical spill in a laboratory.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12372427?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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